
Comparative analysis of JX040's gate sensitivity
with similar SCRs

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JX040

Cat. No.: B608285 Get Quote

JX040 SCR: A Comparative Analysis of Gate
Sensitivity
In the realm of power electronics, the precise control of switching is paramount. For

researchers, scientists, and professionals in drug development utilizing sensitive electronic

equipment, the reliability of components like Silicon Controlled Rectifiers (SCRs) is critical. This

guide provides a detailed comparative analysis of the gate sensitivity of the JX040 SCR

against similar devices, supported by experimental data and standardized testing protocols.

The JX040 series are sensitive gate SCRs known for their high dv/dt rate and strong resistance

to electromagnetic interference, making them suitable for applications such as residual current

circuit breakers and igniters.[1][2]

Comparative Gate Sensitivity Data
The gate sensitivity of an SCR is primarily defined by two key parameters: the gate trigger

current (Igt) and the gate trigger voltage (Vgt). Igt is the minimum gate current required to

switch the SCR from its off-state to the on-state, while Vgt is the voltage across the gate and

cathode terminals corresponding to Igt.[3] A lower Igt and Vgt indicate a more sensitive gate,

requiring less power to activate the device.

The JX040 exhibits a maximum gate trigger current of 200 µA and a typical gate trigger voltage

of 0.6V (maximum 0.8V).[1][4] This positions it as a highly sensitive SCR. For a comprehensive

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b608285?utm_src=pdf-interest
https://www.benchchem.com/product/b608285?utm_src=pdf-body
https://www.benchchem.com/product/b608285?utm_src=pdf-body
https://docs.rs-online.com/d048/0900766b8151e4b3.pdf
https://www.tek.com/en/support/faqs/how-do-i-test-scr-gate-trigger-voltage-my-curve-tracer
https://www.indmall.in/faq/how-to-test-scr-thyristor/
https://www.benchchem.com/product/b608285?utm_src=pdf-body
https://docs.rs-online.com/d048/0900766b8151e4b3.pdf
https://projectpoint.in/index.php?route=product/category&path=0_1677941752
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


comparison, we have compiled data for several other sensitive gate SCRs with comparable

ratings (4A, 600V).

Parameter JX040 TS420-600 NTE5458 X0405MF

Gate Trigger

Current (Igt) -

Max

200 µA[1][4] 200 µA 200 µA 200 µA

Gate Trigger

Voltage (Vgt) -

Typ

0.6 V[1][4] 1.3 V 1.5 V Not Specified

Gate Trigger

Voltage (Vgt) -

Max

0.8 V[1][4] 1.5 V Not Specified 1.0 V

Test Condition

(Vd)
12 V[1][4] 12 V 12 V 12 V

Test Condition

(RL)
33 Ω[1][4] 100 Ω Not Specified 100 Ω

Experimental Protocol for Measuring Gate
Sensitivity
To ensure accurate and reproducible measurements of gate trigger current (Igt) and gate

trigger voltage (Vgt), a standardized experimental protocol is employed.

Objective: To determine the minimum gate current and corresponding voltage required to

trigger the SCR under specified conditions.

Materials:

Device Under Test (DUT): JX040 or a comparable SCR

DC Power Supply (for anode voltage)

Variable DC Current Source (for gate current)
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Digital Multimeters (2)

Load Resistor (RL)

Current Limiting Resistor for the gate

Procedure:

Circuit Setup: Configure the test circuit as illustrated in the workflow diagram below. The

anode is connected to the DC power supply through the load resistor (RL). The gate is

connected to the variable DC current source.

Anode Voltage: Apply the specified anode-to-cathode voltage (Vd), typically 12V.

Gate Current Application: Gradually increase the gate current (Ig) from zero while monitoring

the voltage across the anode and cathode (Vak).

Trigger Point Identification: The trigger point is reached when Vak suddenly drops to a low

value (the on-state voltage), and the anode current (Ia) flows.

Measurement: Record the value of the gate current (Ig) at the precise moment of triggering.

This value is the gate trigger current (Igt). Simultaneously, measure the voltage between the

gate and the cathode. This is the gate trigger voltage (Vgt).

Repetition: Repeat the measurement multiple times to ensure consistency and accuracy.
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Circuit Setup

Measurement Protocol

1. Connect SCR in test circuit.
2. Set Anode Voltage (Vd) to 12V.

Start

Slowly Increase Gate Current (Ig)

Monitor Anode-Cathode Voltage (Vak)

Has SCR Triggered?
(Vak drops suddenly)

No

Record Igt and Vgt

Yes

End
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Influencing Factors

Gate Sensitivity

Junction Temperature

Gate Trigger Current (Igt)

Gate Trigger Voltage (Vgt)

Anode-Cathode Voltage

Gate Pulse Characteristics

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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